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Compound of Interest

Compound Name:
4-(3,4-Dimethoxyphenyl)-3-buten-

2-one

CAS No.: 15001-27-1

Cat. No.: B079711

Get Quote

Executive Summary: The Pharmacokinetic
Imperative
Curcumin (diferuloylmethane) is a "privileged structure" in medicinal chemistry, exhibiting

potent anti-inflammatory and antineoplastic activity. However, its clinical translation is severely

hampered by pharmacokinetic failure. The central

-diketone moiety of curcumin is metabolically unstable, undergoing rapid hydrolysis and
enzymatic reduction in vivo.

Veratralacetone (4-(3,4-dimethoxyphenyl)-3-buten-2-one) represents a strategic class of

Monocarbonyl Analogs of Curcumin (MACs). By truncating the curcumin scaffold into a "half-

curcumin" enone structure and eliminating the labile

-diketone, researchers can retain the essential Michael acceptor pharmacophore while
significantly enhancing metabolic stability and oral bioavailability.
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This guide provides a rigorous technical framework for synthesizing, characterizing, and

validating Veratralacetone as a research tool for Nrf2/NF-

B pathway modulation.

Part 1: Chemical Rationale & Stability
The primary failure mode of curcumin is the hydrolysis of its heptadienedione bridge.

Veratralacetone replaces this with a stable

-unsaturated ketone (enone) linked to a veratryl (3,4-dimethoxyphenyl) ring.

Comparative Stability Profile
Feature Curcumin (Native)

Veratralacetone
(Analog)

Impact on
Research

Linker -Diketone

(Heptadienedione)

Monocarbonyl

(Enone)

Prevents retro-aldol

hydrolysis at

physiological pH.

Hydrolytic < 30 mins (pH 7.4) > 24 hours (pH 7.4)

Allows for prolonged

in vitro incubation

without degradation.

Solubility
Poor (< 0.6

g/mL)
Moderate (LogP ~1.8)

Improved cellular

uptake and

formulation ease.

Reactivity Bidentate chelator
Monodentate /

Michael Acceptor

Retains cysteine-

reactive capacity for

Keap1 modification.

Part 2: Chemical Synthesis Protocol
Methodology: Claisen-Schmidt Condensation Objective: Selective synthesis of the mono-

condensed product (Veratralacetone) over

To cite this document: BenchChem. [Technical Guide: Veratralacetone as a Stable
Monocarbonyl Curcumin Analog]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b079711/docs#technical-guide-veratralacetone-as-a-stable-monocarbonyl-curcumin-analog
https://www.benchchem.com/product/b079711/docs#technical-guide-veratralacetone-as-a-stable-monocarbonyl-curcumin-analog
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b079711/docs#technical-guide-veratralacetone-as-a-
stable-monocarbonyl-curcumin-analog]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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